4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol

• IUPAC Name: N-cyclopropyl-3-(4-hydroxy-3-methylphenyl)benzamide
• InChI: InChI=1S/C17H17NO2/c1-11-9-13(5-8-16(11)19)12-3-2-4-14(10-12)17(20)18-15-6-7-15/h2-5,8-10,15,19H,6-7H2,1H3,(H,18,20)
• InChI Key: TYYPZDNJSPYFGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)NC3CC3)O
• Molecular Formula: C17H17NO2
• DSSTOX Substance ID: DTXSID60684007
• Molecular Weight: 267.32 g/mol
• CAS No.: 1262000-40-7

Description

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol is a synthetic organic compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research and industry. This compound is characterized by its unique molecular structure, which includes a cyclopropylaminocarbonyl group attached to a phenyl ring, and a methyl group attached to a phenol ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol typically involves multiple steps, starting with the preparation of the cyclopropylaminocarbonyl intermediate. This intermediate is then coupled with a phenyl ring through a series of reactions, including Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . The reaction conditions for Suzuki–Miyaura coupling are generally mild and functional group tolerant, making it an ideal method for synthesizing complex organic molecules.

Industrial Production Methods

In an industrial setting, the production of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product while minimizing the production of by-products and waste.

Chemical Reactions Analysis

Types of Reactions

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Electrophilic aromatic substitution reactions often use reagents such as bromine (Br2) and nitric acid (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while reduction of the carbonyl group can yield alcohols.

Scientific Research Applications

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol exerts its effects involves interactions with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes and receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methylphenol can be compared with other similar compounds, such as:

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid: Similar structure but with a fluorine atom instead of a methyl group.

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid: Similar structure but with a methoxy group instead of a methyl group.

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid: Similar structure but with a methoxy group at a different position on the phenyl ring.

These compounds share similar chemical properties and reactivity but may exhibit different biological activities and applications due to the presence of different functional groups.